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Abstract
PD117588 is a synthetic fluoroquinolone antibacterial agent characterized by a broad spectrum

of activity, particularly against Gram-positive bacteria. As a member of the quinolone class, its

mechanism of action involves the inhibition of essential bacterial enzymes, DNA gyrase and

topoisomerase IV, thereby disrupting DNA replication and leading to bacterial cell death. This

technical guide provides a comprehensive overview of the chemical structure, properties, and

biological activity of PD117588, including available quantitative data, a detailed description of

its mechanism of action, and relevant experimental protocols.

Chemical Structure and Properties
PD117588, a fluoroquinolone derivative, possesses a core structure essential for its

antibacterial efficacy. Its chemical identity and key properties are summarized below.

Chemical Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b175278?utm_src=pdf-interest
https://www.benchchem.com/product/b175278?utm_src=pdf-body
https://www.benchchem.com/product/b175278?utm_src=pdf-body
https://www.benchchem.com/product/b175278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name

1-cyclopropyl-7-(3-

((ethylamino)methyl)pyrrolidin-1-yl)-6,8-difluoro-

4-oxo-1,4-dihydroquinoline-3-carboxylic acid

CAS Number 99734-97-1

Synonyms PD-117588, PD 117588

Chemical Formula C₂₀H₂₃F₂N₃O₃

SMILES Code
O=C(C1=CN(C2CC2)C3=C(C=C(F)C(N4CC(CN

CC)CC4)=C3F)C1=O)O

Physicochemical Properties
Property Value

Molecular Weight 391.41 g/mol

Exact Mass 391.1707 u

Elemental Analysis
C: 61.37%, H: 5.92%, F: 9.71%, N: 10.74%, O:

12.26%

Biological Activity and Mechanism of Action
PD117588 exhibits potent antibacterial activity across a wide range of bacterial species. Its

efficacy is particularly noted against Gram-positive isolates, including challenging pathogens

such as methicillin-resistant Staphylococcus aureus (MRSA).

Antibacterial Spectrum
PD117588 has demonstrated a broad antimicrobial spectrum with excellent activity against

numerous Gram-positive and Gram-negative bacteria. While specific Minimum Inhibitory

Concentration (MIC) values for PD117588 are not readily available in the public domain,

literature on related compounds and its general characterization indicate high potency. For

context, newly developed quinolones are reported to have MICs for 90% of strains (MIC₉₀) at

concentrations as low as ≤0.06 µg/mL for staphylococci and streptococci.
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Mechanism of Action: Inhibition of Bacterial
Topoisomerases
The primary mechanism of action of PD117588, consistent with other fluoroquinolones, is the

inhibition of two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[1][2] These

enzymes are crucial for DNA replication, repair, and recombination.

DNA Gyrase: This enzyme introduces negative supercoils into bacterial DNA, a process vital

for relieving torsional stress during DNA replication and transcription.

Topoisomerase IV: This enzyme is primarily involved in the decatenation (separation) of

daughter chromosomes following DNA replication.

By forming a stable complex with the enzyme-DNA intermediate, PD117588 traps the

enzymes, leading to double-stranded DNA breaks, inhibition of DNA synthesis, and ultimately,

bacterial cell death.[2]
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Start: Prepare PD117588 Stock

Prepare Serial Dilutions
in 96-well plate

Inoculate with Standardized
Bacterial Suspension

Incubate at 37°C
for 16-20 hours

Read Results:
Determine Lowest Concentration

with No Growth (MIC)

End: MIC Value Obtained

 

Start: Prepare Reaction Mix
(Buffer, Relaxed DNA, PD117588)

Add DNA Gyrase

Incubate at 37°C

Terminate Reaction

Agarose Gel Electrophoresis

Visualize DNA Bands
(Supercoiled vs. Relaxed)

Analyze Inhibition & Calculate IC50

End: IC50 Value Determined

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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